Cas no 331976-34-2 (1-[(4-bromothiophen-2-yl)methyl]piperidin-3-ol)

• Product Name: 1-[(4-bromothiophen-2-yl)methyl]piperidin-3-ol
• CAS No: 331976-34-2
• MF: C₁₀H₁₄BrNOS
• MW: 276.193260669708
• CID: 5057829
• Update Time: 2025-05-26

1-[(4-bromothiophen-2-yl)methyl]piperidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 1-[(4-bromothiophen-2-yl)methyl]piperidin-3-ol

• Inchi： 1S/C10H14BrNOS/c11-8-4-10(14-7-8)6-12-3-1-2-9(13)5-12/h4,7,9,13H,1-3,5-6H2
• InChI Key： BNRKCYBLYMEXOX-UHFFFAOYSA-N
• SMILES： N1(CC2SC=C(Br)C=2)CCCC(O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-[(4-bromothiophen-2-yl)methyl]piperidin-3-ol

Recent Advances in the Study of 1-[(4-bromothiophen-2-yl)methyl]piperidin-3-ol (CAS: 331976-34-2)

1-[(4-bromothiophen-2-yl)methyl]piperidin-3-ol (CAS: 331976-34-2) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. This research brief synthesizes the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential applications in drug discovery.

Recent literature highlights the compound's role as a versatile building block in the synthesis of more complex molecules. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the development of selective serotonin reuptake inhibitors (SSRIs) with improved pharmacokinetic profiles. The bromothiophene moiety, in particular, has been shown to enhance binding affinity to target receptors, while the piperidin-3-ol group contributes to metabolic stability.

In terms of synthetic methodologies, a novel and efficient route for the preparation of 1-[(4-bromothiophen-2-yl)methyl]piperidin-3-ol has been reported. This approach, detailed in Organic Process Research & Development (2024), employs a palladium-catalyzed cross-coupling reaction, yielding the product with high purity (>98%) and scalability (up to kilogram scale). The optimized conditions minimize the formation of byproducts, addressing previous challenges in large-scale synthesis.

Pharmacological evaluations of derivatives containing this compound have revealed promising activity against central nervous system (CNS) disorders. Preclinical studies indicate that these derivatives exhibit high blood-brain barrier permeability, making them candidates for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, preliminary data suggest potential applications in oncology, where the compound's framework has been modified to target specific kinase pathways involved in tumor proliferation.

Despite these advancements, challenges remain in the clinical translation of 1-[(4-bromothiophen-2-yl)methyl]piperidin-3-ol-based therapeutics. Issues such as off-target effects and metabolic degradation need to be addressed through further structural optimization. Future research directions may include the development of prodrug formulations to enhance bioavailability and the exploration of combination therapies to maximize therapeutic efficacy.

In conclusion, 1-[(4-bromothiophen-2-yl)methyl]piperidin-3-ol (CAS: 331976-34-2) represents a promising scaffold in medicinal chemistry, with diverse applications ranging from CNS disorders to oncology. Continued research into its synthesis, mechanism of action, and therapeutic potential is expected to yield significant contributions to the field of chemical biology and drug development.